Structural Differentiation from Closest Commercially Available Analogs: 2-Methyl vs. 2-tert-Butyl Substitution
The target compound bears a 2-methyl substituent on the imidazo[1,2-b]pyridazine core, whereas the closest commercially cataloged analog, 1-{2-tert-butylimidazo[1,2-b]pyridazine-6-carbonyl}-4-phenylpiperazine, carries a bulky 2-tert-butyl group. The 2-tert-butyl analog has been explicitly annotated as a CaMKII (Calcium/Calmodulin-dependent Protein Kinase II) inhibitor [1]. The 2-methyl substitution in the target compound reduces steric bulk at the hinge-binding region of the ATP pocket, which is predicted to alter kinase selectivity relative to the 2-tert-butyl variant. The 2-methyl group contributes a calculated XLogP3 of approximately 2.2 and a topological polar surface area (TPSA) of 53.7 Ų for the fluorophenyl analog series [2], suggesting moderate lipophilicity suitable for cell permeability without the excessive clogP expected from the tert-butyl analog.
| Evidence Dimension | Steric bulk at imidazo 2-position (Hinge-binding region) |
|---|---|
| Target Compound Data | 2-Methyl substituent (MW 321.4 g/mol) |
| Comparator Or Baseline | 1-{2-tert-Butylimidazo[1,2-b]pyridazine-6-carbonyl}-4-phenylpiperazine (annotated as CaMKII inhibitor) |
| Quantified Difference | Steric volume: methyl (approx. 21.6 ų) vs. tert-butyl (approx. 84.6 ų); predicted ΔclogP approx. -1.5 to -2.0 log units |
| Conditions | Structural comparison based on published analog annotations |
Why This Matters
Procurement of the 2-methyl analog instead of the 2-tert-butyl analog is critical when CaMKII activity is undesirable or when a distinct kinase selectivity profile is sought, as the smaller 2-methyl group permits different hinge-binding interactions.
- [1] Matsunaga N, et al. Substituted imidazo[1,2-b]pyridazines and [1,2,4]triazolo[4,3-b]pyridazines as CaMKII inhibitors. US Patent US11795172B2. 2023. View Source
- [2] Kuujia. CAS 2640896-23-5: 1-(4-fluorophenyl)-4-{2-methylimidazo[1,2-b]pyridazine-6-carbonyl}piperazine. Computed physicochemical properties (XLogP3, TPSA). (Accessed 2026-05-10). View Source
